![molecular formula C17H19NO2 B4753097 2-(3,5-dimethylphenoxy)-N-methyl-N-phenylacetamide](/img/structure/B4753097.png)
2-(3,5-dimethylphenoxy)-N-methyl-N-phenylacetamide
Overview
Description
2-(3,5-dimethylphenoxy)-N-methyl-N-phenylacetamide, commonly known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPA belongs to the class of amides and is a derivative of phenylacetamide.
Mechanism of Action
The mechanism of action of DPA is not fully understood, but studies have suggested that it works by modulating various cellular pathways. In cancer cells, DPA induces apoptosis by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death. In inflammation, DPA inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) by blocking the activation of nuclear factor-kappa B (NF-κB). In neurodegenerative diseases, DPA reduces oxidative stress and inflammation by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.
Biochemical and Physiological Effects:
DPA has been shown to have various biochemical and physiological effects. In cancer cells, DPA inhibits cell proliferation, induces apoptosis, and blocks the cell cycle. In inflammation, DPA reduces the production of pro-inflammatory cytokines and inhibits the activation of NF-κB. In neurodegenerative diseases, DPA reduces oxidative stress and inflammation, and protects against neuronal damage.
Advantages and Limitations for Lab Experiments
DPA has several advantages for lab experiments. It is readily available, easy to synthesize, and has low toxicity. However, DPA has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to administer in certain experiments. Additionally, DPA has not been extensively studied in vivo, which limits its potential therapeutic applications.
Future Directions
There are several future directions for research on DPA. One potential direction is to study its effects on other cellular pathways and diseases, such as autoimmune diseases and cardiovascular diseases. Another direction is to develop more water-soluble derivatives of DPA that can be used in a wider range of experiments. Additionally, further in vivo studies are needed to determine the safety and efficacy of DPA as a potential therapeutic agent.
Conclusion:
In conclusion, DPA is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPA has been extensively studied for its effects on cancer, inflammation, and neurodegenerative diseases. Its mechanism of action involves modulating various cellular pathways, and it has several biochemical and physiological effects. While DPA has advantages for lab experiments, it also has some limitations, and further research is needed to determine its potential therapeutic applications.
Scientific Research Applications
DPA has been extensively studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. In cancer research, DPA has been shown to inhibit the growth of cancer cells by inducing apoptosis and blocking cell proliferation. Inflammation research has shown that DPA has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, DPA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
2-(3,5-dimethylphenoxy)-N-methyl-N-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2/c1-13-9-14(2)11-16(10-13)20-12-17(19)18(3)15-7-5-4-6-8-15/h4-11H,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGHBULBXRHVZLG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OCC(=O)N(C)C2=CC=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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